Cas no 1261777-44-9 (COc1cccc(Cl)c1-c1cccc(F)c1F)

• Product Name: COc1cccc(Cl)c1-c1cccc(F)c1F
• CAS No: 1261777-44-9
• MF: C₁₃H₉ClF₂O
• MW: 254.659769773483
• CID: 4990236
• Update Time: 2025-06-08

COc1cccc(Cl)c1-c1cccc(F)c1F Chemical and Physical Properties

Names and Identifiers

• COc1cccc(Cl)c1-c1cccc(F)c1F
• 6'-Chloro-2,3-difluoro-2'-methoxybiphenyl

• Inchi： 1S/C13H9ClF2O/c1-17-11-7-3-5-9(14)12(11)8-4-2-6-10(15)13(8)16/h2-7H,1H3
• InChI Key： IKBYTZCDHKXANH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=C(C=1F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on COc1cccc(Cl)c1-c1cccc(F)c1F

COc1cccc(Cl)c1-c1cccc(F)c1F (CAS No. 1261777-44-9): A Comprehensive Overview of Its Properties and Applications

The compound COc1cccc(Cl)c1-c1cccc(F)c1F (CAS No. 1261777-44-9) is a fluorinated and chlorinated aromatic derivative that has garnered significant attention in the field of organic chemistry and material science. Its unique molecular structure, characterized by the presence of both fluorine and chlorine substituents, makes it a versatile intermediate for various industrial and research applications. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trends in the scientific community.

One of the most notable features of COc1cccc(Cl)c1-c1cccc(F)c1F is its stability under a wide range of conditions, which is attributed to the electron-withdrawing effects of the halogen atoms. This stability makes it an excellent candidate for use in pharmaceutical intermediates, where precise control over molecular interactions is crucial. Recent studies have highlighted its potential in the development of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 1261777-44-9 has found utility in the field of material science. Its ability to modify the electronic properties of polymers and other materials has led to its incorporation in advanced coatings and electronic devices. For instance, researchers are exploring its use in organic light-emitting diodes (OLEDs), where its fluorinated components can enhance device efficiency and longevity.

The synthesis of COc1cccc(Cl)c1-c1cccc(F)c1F typically involves multi-step reactions, including halogenation and cross-coupling processes. These methods are well-documented in the literature, with recent advancements focusing on improving yield and reducing environmental impact. As sustainability becomes a key concern in chemical manufacturing, greener synthesis routes for this compound are being actively investigated.

From an SEO perspective, users frequently search for terms like "CAS 1261777-44-9 uses", "fluorinated aromatic compounds", and "halogenated intermediates in drug development". These queries reflect the growing interest in specialized chemicals that can address challenges in healthcare and technology. By aligning with these trends, this article aims to provide valuable insights for researchers and industry professionals alike.

Another area of interest is the compound's role in agrochemicals. The presence of both fluorine and chlorine in its structure enhances its bioactivity, making it a potential candidate for pesticide formulations. However, rigorous testing is required to ensure its safety and efficacy in agricultural applications.

In conclusion, COc1cccc(Cl)c1-c1cccc(F)c1F (CAS No. 1261777-44-9) is a multifaceted compound with broad applications across multiple industries. Its unique properties and adaptability make it a subject of ongoing research, particularly in fields that demand high-performance materials and intermediates. As scientific inquiry continues to evolve, this compound is likely to play an increasingly important role in addressing global challenges.